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Compound of Interest

Compound Name: N-Docosanoyl Taurine

Cat. No.: B566198

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Docosanoyl Taurine is a long-chain N-acyl taurine, a class of endogenous lipids with
emerging biological significance. This document provides detailed application notes and
protocols for the chemical synthesis and purification of N-Docosanoyl Taurine. The synthesis
is based on the well-established Schotten-Baumann reaction, involving the acylation of taurine
with docosanoyl chloride. Purification is achieved through a combination of recrystallization and
silica gel chromatography to yield a high-purity product. These protocols are intended to
provide a foundational methodology for researchers requiring N-Docosanoyl Taurine for
biological, pharmacological, and drug development studies. While a specific, detailed protocol
for N-Docosanoyl Taurine is not readily available in the published literature, the following
procedures are based on established methods for the synthesis of similar long-chain N-acyl
taurines.

Introduction

N-acyl taurines (NATS) are a class of bioactive lipids found in various mammalian tissues. They
are structurally characterized by a fatty acid linked to the amino group of taurine via an amide
bond. N-Docosanoyl Taurine, with its 22-carbon saturated acyl chain, is one such long-chain
NAT. The biological functions of many NATs are still under investigation, but they have been
implicated in various physiological processes. The availability of high-purity N-Docosanoyl
Taurine is crucial for elucidating its specific roles and potential therapeutic applications.
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This document outlines a comprehensive approach to the synthesis and purification of N-
Docosanoyl Taurine, providing researchers with the necessary protocols to produce this
compound in a laboratory setting.

Chemical Properties

Property Value

Chemical Name 2-(docosanoylamino)ethanesulfonic acid[1][2][3]
Synonyms N-Behenoyl Taurine

Molecular Formula C24H4oNO4S[1][2][3]

Molecular Weight 447.7 g/mol [1][2][3]

CAS Number 783284-48-0[1][2]

Appearance White to off-white solid

Solubility Soluble in DMSO and DMF[1]

Synthesis of N-Docosanoyl Taurine

The synthesis of N-Docosanoyl Taurine is achieved through the N-acylation of taurine with
docosanoyl chloride. The most common method for this transformation is the Schotten-
Baumann reaction, which is performed under alkaline conditions.

Reaction Scheme
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Reactants
Taurine [Docosanoyl Chloride) NaOH (aq)
Products
7 |

—{N-Docosanoyl Taurine]

1. Dissolve Taurine 2. Cool t0 0-5°C 3. Add Docosanoy! 4. Reaction at 0-5°C 5. Acidify with HCI 6. Filter and Wash 7. Recrystallization 8. Silica Gel 9. Characterization
in NaOH(aq) Chloride in THF (2-4 hours) to pH 1-2 Crude Product bk Chromatography (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. N-docosanoyl taurine | C24H49NO4S | CID 42607333 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Synthesis and Purification of N-Docosanoyl Taurine:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566198#synthesis-and-purification-methods-for-n-
docosanoyl-taurine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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